Acid Black 58
Description
Acid Black 58 is a dye with the molecular formula C19H17N3O5S and a molecular weight of 399.42 . It is a single azo, metal complex . The dye is used for coloring wool, polyamide fiber, silk, and leather .
Synthesis Analysis
The synthesis of Acid Black 58 involves the diazotization of 2-Amino-4-(methylsulfonyl)phenol and coupling with N-(7-hydroxynaphthalen-1-yl)acetamide . This is then converted into a 1:2 chromium complex .Molecular Structure Analysis
The molecular structure of Acid Black 58 is based on a single azo group and metal complexes . The specific arrangement of these groups contributes to its dyeing properties.Chemical Reactions Analysis
The key chemical reactions in the production of Acid Black 58 involve diazotization, coupling, and complex formation . Specifically, 2-Amino-4-(methylsulfonyl)phenol is diazotized and coupled with N-(7-hydroxynaphthalen-1-yl)acetamide. This product is then converted into a 1:2 chromium complex .Physical And Chemical Properties Analysis
Acid Black 58 is described as having a blue ash color . Its physical and chemical properties, such as its stability and reactivity, are influenced by its molecular structure and the presence of the azo group and metal complexes.Safety and Hazards
properties
CAS RN |
12218-94-9 |
|---|---|
Product Name |
Acid Black 58 |
Molecular Formula |
C4H8O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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![2-[(3,5-Difluorophenyl)amino]-2-oxoethyl thiocyanate](/img/structure/B1174902.png)